2-(benzo[d]thiazol-2-ylthio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H17F3N4OS2/c20-19(21,22)12-5-6-16(23-9-12)26-8-7-13(10-26)24-17(27)11-28-18-25-14-3-1-2-4-15(14)29-18/h1-6,9,13H,7-8,10-11H2,(H,24,27)
• InChI Key: UKGSQIRVKMHGPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CSC2=NC3=CC=CC=C3S2)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H17F3N4OS2
• Molecular Weight: 438.5 g/mol

Description

The compound “2-(benzo[d]thiazol-2-ylthio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide” is a complex organic molecule. It contains several functional groups including a benzothiazole, a pyridine, a pyrrolidine, and an acetamide group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzothiazole and pyridine cores, followed by the introduction of the thio, trifluoromethyl, and acetamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The benzothiazole and pyridine rings are aromatic, which may contribute to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. For example, the acetamide group could undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the polar acetamide group could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis and functional evaluation of heterocyclic compounds incorporating thiadiazole, pyridine, and other moieties demonstrates a broad interest in exploring their potential applications. These studies often focus on the development of novel synthetic routes and the assessment of biological activities, such as antimicrobial and antitumor effects. For instance, the synthesis and insecticidal assessment of heterocycles against the cotton leafworm by Fadda et al. (2017) in RSC Advances illustrate the utility of such compounds in agricultural applications (Fadda et al., 2017). Similarly, Fahim and Ismael (2019) explored the antimicrobial activity of novel sulphonamide derivatives, highlighting the relevance of these compounds in medicinal chemistry (Fahim & Ismael, 2019).

Antitumor and Antimicrobial Activities

Several studies have reported on the antitumor and antimicrobial potentials of compounds related to "2-(benzo[d]thiazol-2-ylthio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide." Albratty et al. (2017) synthesized novel thiophene, pyrimidine, and other derivatives, investigating their antitumor activity, which opens up avenues for cancer research (Albratty et al., 2017). Additionally, Hamama et al. (2013) evaluated the antitumor and antioxidant properties of certain N-substituted-2-amino-1,3,4-thiadiazoles, indicating the potential for these compounds in therapeutic applications (Hamama et al., 2013).

Mechanism of Action

Mode of Action

It is mentioned that the compound exhibits properties of excited state intramolecular proton transfer (esipt), which results in dual fluorescence . This suggests that the compound may interact with its targets by transferring a proton in the excited state, leading to changes in the targets’ properties.

Result of Action

It is mentioned that the compound exhibits good thermal stability and electrochemical stability . This suggests that the compound may have stable interactions with its targets and could potentially influence cellular processes related to heat and electricity.

Action Environment

The compound’s good thermal and electrochemical stability suggest that it may be resistant to changes in temperature and electrical conditions .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve further exploration of its chemical and biological properties, potential uses, and methods of synthesis.